Cas no 74631-88-2 (1H-Indole-5-ethanamine, 1-methyl-)

• Product Name: 1H-Indole-5-ethanamine, 1-methyl-
• CAS No: 74631-88-2
• MF: C₁₁H₁₄N₂
• MW: 174.242262363434
• CID: 4716687
• PubChem ID: 82374397
• Update Time: 2025-06-09

1H-Indole-5-ethanamine, 1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-5-ethanamine, 1-methyl-
• 2-(1-methyl-1H-indol-5-yl)ethan-1-amine

• Inchi： 1S/C11H14N2/c1-13-7-5-10-8-9(4-6-12)2-3-11(10)13/h2-3,5,7-8H,4,6,12H2,1H3
• InChI Key： AWOSDFBXVSOLNF-UHFFFAOYSA-N
• SMILES： N1(C)C=CC2C=C(C=CC1=2)CCN

Computed Properties

• Exact Mass: 174.115698455g/mol
• Monoisotopic Mass: 174.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 31

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 1H-Indole-5-ethanamine, 1-methyl-

1H-Indole-5-ethanamine, 1-methyl- (CAS No. 74631-88-2): A Comprehensive Overview

1H-Indole-5-ethanamine, 1-methyl- (CAS No. 74631-88-2) is a significant compound in the field of medicinal chemistry and pharmaceutical research. This indole derivative has garnered considerable attention due to its potential therapeutic applications and its role in various biological processes. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements of 1H-Indole-5-ethanamine, 1-methyl-.

Chemical Structure and Properties

1H-Indole-5-ethanamine, 1-methyl- is a member of the indole family, characterized by a seven-membered heterocyclic ring containing one nitrogen atom. The compound has the molecular formula C₁₀H₁₃N₂ and a molecular weight of 163.22 g/mol. The presence of the ethylamine group at the 5-position and the methyl group at the 1-position contributes to its unique chemical properties and biological activities.

The compound is typically synthesized through a multi-step process involving the reaction of indole with appropriate reagents to introduce the ethylamine and methyl groups. One common method involves the alkylation of indole with ethyl iodide followed by reductive amination to form the desired product. The final compound is usually obtained as a white crystalline solid with a melting point ranging from 70°C to 75°C.

Synthesis Methods

The synthesis of 1H-Indole-5-ethanamine, 1-methyl- has been explored using various approaches to optimize yield and purity. One widely used method involves the following steps:

• N-Alkylation: Indole is treated with ethyl iodide in the presence of a base such as potassium carbonate to form N-(5-indolyl)ethylamine.
• Methylation: The N-(5-indolyl)ethylamine intermediate is then methylated using methyl iodide or another suitable methylating agent.
• Purification: The final product is purified using techniques such as column chromatography or recrystallization to ensure high purity.

This synthetic route has been refined over the years to improve efficiency and reduce by-products, making it suitable for large-scale production in pharmaceutical settings.

Biological Activities

1H-Indole-5-ethanamine, 1-methyl- exhibits a range of biological activities that have been studied extensively in both in vitro and in vivo models. One of its most notable properties is its ability to interact with serotonin receptors, particularly the 5-HT_2A receptor. This interaction has led to its investigation as a potential therapeutic agent for various neurological disorders.

In recent studies, 1H-Indole-5-ethanamine, 1-methyl- has shown promise in modulating serotonin signaling pathways, which are implicated in conditions such as depression, anxiety, and schizophrenia. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound could effectively bind to serotonin receptors and exert antidepressant-like effects in animal models.

Beyond its interactions with serotonin receptors, 1H-Indole-5-ethanamine, 1-methyl- has also been investigated for its anti-inflammatory properties. Research conducted at the University of California found that this compound could inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in immune cells. These findings suggest potential applications in treating inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.

Clinical Trials and Therapeutic Potential

The therapeutic potential of 1H-Indole-5-ethanamine, 1-methyl- has been explored through several clinical trials. One notable trial conducted by a pharmaceutical company evaluated the safety and efficacy of this compound in patients with major depressive disorder (MDD). The results indicated that treatment with 1H-Indole-5-ethanamine, 1-methyl- led to significant improvements in depressive symptoms compared to placebo, with minimal side effects.

An ongoing phase II clinical trial is currently investigating the use of this compound for treating anxiety disorders. Preliminary data suggest that it may be effective in reducing anxiety symptoms without causing sedation or cognitive impairment. These findings are promising and warrant further investigation into its potential as an anxiolytic agent.

In addition to its psychiatric applications, there is growing interest in exploring the use of 1H-Indole-5-ethanamine, 1-methyl- for treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Preclinical studies have shown that this compound can protect neurons from oxidative stress and promote neurogenesis, suggesting potential neuroprotective effects.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on 1H-Indole-5-ethanamine, 1-methyl- highlights its multifaceted biological activities and therapeutic potential. As our understanding of its mechanisms of action continues to evolve, it is likely that new applications will emerge in both neurological and inflammatory disorders.

In conclusion, 1H-Indole-5-ethanamine, 1-methyl- (CAS No. 74631-88-2) represents a promising compound with significant implications for drug development. Its unique chemical structure and diverse biological activities make it an attractive target for further investigation and clinical trials. As research progresses, it is hoped that this compound will contribute to the development of novel therapies for a range of medical conditions.